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Compound of Interest
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Cat. No.: B1512746 Get Quote

This document provides essential safety and logistical information for the proper disposal of

sodium ursolate, tailored for researchers, scientists, and drug development professionals. The

following procedural guidance is designed to ensure safe handling and compliance with

standard laboratory waste management protocols.

Overview of Sodium Ursolate Safety Profile
Sodium ursolate is the sodium salt of ursolic acid. Safety Data Sheets (SDS) for the parent

compound, ursolic acid, generally classify it as not a hazardous substance under OSHA's

Hazard Communication Standard[1]. However, one safety data sheet for ursolic acid notes that

it "May cause long lasting harmful effects to aquatic life" (Aquatic Chronic 4)[2]. Due to this

potential environmental hazard and general prudent laboratory practice, sodium ursolate and

materials contaminated with it should be disposed of as chemical waste and not in the regular

trash or via sanitary sewer systems.

Quantitative Data
Specific quantitative toxicity data for sodium ursolate, such as LD50 (median lethal dose) or

LC50 (median lethal concentration) for aquatic species, is not readily available in the reviewed

literature[3][4]. The table below summarizes the available hazard information for the parent

compound, ursolic acid.
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Parameter Data Point Source

Acute Oral Toxicity Not determined The Good Scents Company[3]

Dermal Toxicity Not determined The Good Scents Company[3]

Inhalation Toxicity Not determined The Good Scents Company[3]

Aquatic Hazard

GHS Classification: May cause

long lasting harmful effects to

aquatic life (Category 4)

MetaSci[2]

GHS Hazard Classification
Not a hazardous substance or

mixture
Sigma-Aldrich

Standard Operating Procedure for Disposal
This section provides step-by-step instructions for the disposal of various waste streams

containing sodium ursolate.

Personal Protective Equipment (PPE)
Before handling any chemical waste, ensure the following PPE is worn:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile rubber)

Laboratory coat

Disposal of Unused or Waste Sodium Ursolate (Solid)
Segregation: Do not mix sodium ursolate waste with other chemical waste unless

compatibility has been confirmed. It is best practice to collect it in a dedicated waste

container.

Containerization: Place the solid sodium ursolate waste into a chemically compatible,

sealable container. A high-density polyethylene (HDPE) container with a screw-top lid is

recommended. The original product container can be used if it is in good condition[5].
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Labeling: Clearly label the waste container with a "Hazardous Waste" label (or as required by

your institution). The label must include:

The full chemical name: "Sodium Ursolate"

The date accumulation started.

The relevant hazard warnings (e.g., "Potential Environmental Hazard").

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. Ensure it is stored away from incompatible materials.

Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor.

Disposal of Contaminated Labware and Debris
This category includes items such as gloves, weighing paper, pipette tips, and paper towels

that are contaminated with sodium ursolate.

Collection: Place all solid waste items contaminated with sodium ursolate into a dedicated,

plastic-lined container or a sealable plastic bag.

Labeling: Label the bag or container as "Solid Chemical Waste" and list "Sodium Ursolate"

as the contaminant.

Storage and Disposal: Once the container is full, seal it and manage it alongside the solid

sodium ursolate waste for EHS pickup. Do not dispose of this waste in the regular trash.

Disposal of Empty Sodium Ursolate Containers
An "empty" container that held a non-acutely hazardous chemical must be managed properly

before disposal.

Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., water or

ethanol).
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Rinsate Collection: Collect all three rinses as liquid chemical waste. Pour the rinsate into a

designated liquid waste container labeled "Aqueous Waste" or "Solvent Waste" as

appropriate, and list "Trace Sodium Ursolate" as a component.

Container Preparation: After triple-rinsing, allow the container to air dry completely. Deface or

remove the original product label to prevent confusion.

Final Disposal: Once clean and dry with the label removed, the container can typically be

disposed of in the regular laboratory glass or plastic recycling stream, or as normal trash, in

accordance with your institution's policies.

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

sodium ursolate and associated waste.
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Caption: Logical workflow for the disposal of sodium ursolate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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